Cas no 1374830-10-0 (5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine)

• Product Name: 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine
• CAS No: 1374830-10-0
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 5208685
• Update Time: 2025-06-12

5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine

• Inchi： 1S/C6H10ClN3/c1-4(2)10-6(7)5(8)3-9-10/h3-4H,8H2,1-2H3
• InChI Key： KZOYYBWTODGJMA-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(Cl)=C(N)C=N1

Additional information on 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine

Professional Introduction to 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine (CAS No. 1374830-10-0)

5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine, with the chemical identifier CAS No. 1374830-10-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its structural versatility and potential applications in medicinal chemistry. The compound belongs to the pyrazole family, a class of heterocycles widely recognized for their broad spectrum of biological activities and utility in drug development.

The molecular structure of 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine consists of a pyrazole core substituted with a chloro group at the 5-position and an isopropyl group at the 1-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The presence of the chloro group enhances the electrophilicity of the pyrazole ring, facilitating further functionalization through nucleophilic substitution reactions. Conversely, the isopropyl group introduces steric bulk, which can influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The pyrazole scaffold has been particularly prominent in this context, owing to its ability to modulate enzyme activity and receptor binding. Specifically, derivatives of pyrazole have shown promise in inhibiting kinases and other enzymes implicated in disease pathogenesis. The compound 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine represents a promising candidate for such applications, given its structural features that can be tailored to interact with specific biological targets.

One of the most compelling aspects of CAS No. 1374830-10-0 is its potential as a building block for more complex drug candidates. The chloro and isopropyl substituents provide handles for further chemical modification, allowing medicinal chemists to explore diverse structural analogs. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions of the pyrazole ring, thereby expanding the chemical space for drug discovery. Additionally, the amine functionality can undergo acylation or alkylation to incorporate additional pharmacophoric elements.

The synthesis of 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of an appropriate hydrazine derivative with a β-diketone or β-ketoester under acidic conditions to form the pyrazole core. Subsequent chlorination and alkylation steps yield the desired product. Recent advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce kilograms of material for preclinical studies.

In terms of biological activity, preliminary studies on CAS No. 1374830-10-0 have revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated modest inhibitory activity against certain kinases, suggesting potential therapeutic utility in oncology research. Furthermore, the compound exhibits some anti-inflammatory effects by modulating cytokine production in cellular models. These findings align with broader trends in drug discovery where pyrazole derivatives are being explored for their ability to interfere with signaling pathways dysregulated in disease states.

The growing interest in computational chemistry has also contributed to the study of this compound. Molecular modeling techniques can predict how 5-Chloro-1-isopropyl-1H-pyrazol-4-ylamine interacts with biological targets at the atomic level. These simulations help guide experimental design by identifying key residues involved in binding and optimizing lead compounds for better affinity and selectivity. Additionally, virtual screening algorithms can rapidly sift through large databases of chemical structures to identify promising derivatives without extensive wet chemistry experimentation.

The development of novel drug candidates is often hampered by challenges such as poor solubility, low bioavailability, or off-target effects. To address these issues, researchers are exploring strategies like prodrug formulations or covalent inhibitors that enhance target engagement while minimizing side effects. The structural features of CAS No. 1374830-10-0, particularly its amine and chloro functionalities, make it an attractive candidate for such modifications. For example, derivatization into a prodrug could improve oral bioavailability by masking polar groups until metabolic activation occurs within target tissues.

The role of high-throughput screening (HTS) cannot be overstated in modern drug discovery pipelines. HTS enables researchers to test thousands of compounds against biological targets rapidly, identifying hits that warrant further optimization. Given its promising profile as highlighted above, 5-Chloro-1-isopropyl-1H-pyrazol-4-yamine is well-suited for inclusion in HTS campaigns targeting kinases or inflammatory pathways. Such campaigns have historically led to breakthroughs in drug development by uncovering novel molecular interactions that were previously unknown.

Ethical considerations are paramount throughout drug development processes involving compounds like CAS No. 1374830 -10 -0. Ensuring that research adheres to regulatory guidelines minimizes risks associated with uncontrolled exposure during synthesis or testing phases while maximizing benefits for patients who may eventually receive derived therapeutics from this work.